Cas no 2596253-68-6 (3,3,3-Trideuterio-2-hydroxy-2-(trideuteriomethyl)propanamidine;hydrochloride)

• Product Name: 3,3,3-Trideuterio-2-hydroxy-2-(trideuteriomethyl)propanamidine;hydrochloride
• CAS No: 2596253-68-6
• MF: C₄H₁₁ClN₂O
• MW: 144.63
• CID: 6801437
• PubChem ID: 158596535
• Update Time: 2025-05-20

3,3,3-Trideuterio-2-hydroxy-2-(trideuteriomethyl)propanamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trideuterio-2-hydroxy-2-(trideuteriomethyl)propanamidine;hydrochloride
• 3,3,3-TRIDEUTERIO-2-HYDROXY-2-(TRIDEUTERIOMETHYL)PROPANAMIDINE HYDROCHLORIDE
• 2596253-68-6
• F98278
• 3,3,3-Trideuterio-2-hydroxy-2-(trideuteriomethyl)propanamidine;hydrochloride

• Inchi： InChI=1S/C4H10N2O.ClH/c1-4(2,7)3(5)6;/h7H,1-2H3,(H3,5,6);1H/i1D3,2D3;
• InChI Key： AILSXICMPBNRRH-TXHXQZCNSA-N
• SMILES： CC(C)(C(=N)N)O.Cl

Computed Properties

• Exact Mass: 144.0936511g/mol
• Monoisotopic Mass: 144.0936511g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 87.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on 3,3,3-Trideuterio-2-hydroxy-2-(trideuteriomethyl)propanamidine;hydrochloride

Research Brief on 3,3,3-Trideuterio-2-hydroxy-2-(trideuteriomethyl)propanamidine;hydrochloride (CAS: 2596253-68-6)

The compound 3,3,3-Trideuterio-2-hydroxy-2-(trideuteriomethyl)propanamidine;hydrochloride (CAS: 2596253-68-6) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique deuterated structure and potential therapeutic applications. This research brief synthesizes the latest findings regarding this specialized compound, focusing on its chemical properties, synthetic pathways, and emerging biological applications.

Recent studies have highlighted the significance of deuteration in drug development, particularly in improving metabolic stability and pharmacokinetic profiles. The strategic deuteration at multiple positions in this amidine derivative represents an innovative approach to drug design. The hydrochloride salt form enhances solubility and bioavailability, making it particularly valuable for pharmaceutical formulations.

In synthetic chemistry, researchers have developed optimized routes for producing this deuterated compound with high isotopic purity (>98% deuterium incorporation). The synthetic challenges of maintaining deuterium integrity during the amidine formation have been addressed through novel catalytic methods, as reported in recent publications in the Journal of Labelled Compounds and Radiopharmaceuticals.

From a pharmacological perspective, preliminary in vitro studies suggest that this deuterated amidine derivative shows promise as a modulator of nitric oxide synthase pathways. The deuterium substitution appears to influence the compound's interaction with biological targets while reducing susceptibility to metabolic degradation. Current research focuses on its potential applications in cardiovascular and neurological disorders where nitric oxide signaling plays a crucial role.

Analytical characterization of this compound has been facilitated by advanced techniques including high-resolution mass spectrometry and deuterium NMR spectroscopy. These methods have confirmed the structural integrity and purity of the material, which is critical for its use in biological studies. Stability studies indicate that the hydrochloride salt form maintains excellent chemical stability under standard storage conditions.

Ongoing research is exploring the compound's potential as a biochemical tool for studying deuterium isotope effects in biological systems. Its application in metabolic studies and drug discovery platforms is particularly noteworthy, as it may provide insights into the behavior of deuterated pharmaceuticals in development pipelines.

Future directions for research include comprehensive preclinical evaluation of this compound's therapeutic potential, optimization of its synthetic scale-up processes, and exploration of its use as a reference standard for analytical method development. The unique properties of this deuterated amidine derivative position it as a valuable compound for both basic research and potential therapeutic applications in the chemical biology and pharmaceutical fields.